Cas no 941924-85-2 (N-(1,3-benzothiazol-5-yl)-3-methanesulfonylbenzamide)

• Product Name: N-(1,3-benzothiazol-5-yl)-3-methanesulfonylbenzamide
• CAS No: 941924-85-2
• MF: C₁₅H₁₂N₂O₃S₂
• MW: 332.397380828857
• CID: 5506004
• PubChem ID: 18585554
• Update Time: 2025-10-31

N-(1,3-benzothiazol-5-yl)-3-methanesulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• F2806-0284
• CCG-317947
• VU0500322-1
• 941924-85-2
• AKOS024468821
• N-(benzo[d]thiazol-5-yl)-3-(methylsulfonyl)benzamide
• N-(1,3-benzothiazol-5-yl)-3-methanesulfonylbenzamide
• N-(1,3-benzothiazol-5-yl)-3-methylsulfonylbenzamide

• Inchi： 1S/C15H12N2O3S2/c1-22(19,20)12-4-2-3-10(7-12)15(18)17-11-5-6-14-13(8-11)16-9-21-14/h2-9H,1H3,(H,17,18)
• InChI Key： AAOCQPOARBQQEV-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C(NC2C=CC3=C(C=2)N=CS3)=O)C=1)(=O)=O

Computed Properties

• Exact Mass: 332.02893460g/mol
• Monoisotopic Mass: 332.02893460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 113Ų

Additional information on N-(1,3-benzothiazol-5-yl)-3-methanesulfonylbenzamide

N-(1,3-benzothiazol-5-yl)-3-methanesulfonylbenzamide (CAS No. 941924-85-2): A Comprehensive Overview

N-(1,3-benzothiazol-5-yl)-3-methanesulfonylbenzamide is a highly specialized organic compound with the CAS registry number 941924-85-2. This compound belongs to the class of benzothiazole derivatives, which have gained significant attention in recent years due to their versatile applications in various fields such as materials science, pharmaceuticals, and catalysis. The structure of this compound consists of a benzothiazole ring system substituted with a methanesulfonyl group at the 3-position of the benzamide moiety, making it a unique derivative with potential for advanced chemical functionalities.

The synthesis of N-(1,3-benzothiazol-5-yl)-3-methanesulfonylbenzamide involves a series of carefully designed organic reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for industrial applications.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. The benzothiazole moiety is known for its aromatic stability and electron-withdrawing properties, which can be exploited in the development of novel materials such as organic semiconductors and functional polymers. Recent studies have demonstrated that derivatives like N-(1,3-benzothiazol-5-yl)-3-methanesulfonylbenzamide can serve as building blocks for constructing two-dimensional materials with tailored electronic properties.

In the pharmaceutical industry, this compound has shown potential as an intermediate in drug discovery programs targeting various therapeutic areas. The methanesulfonyl group introduces a sulfonamide functionality, which is often associated with bioactivity and pharmacokinetic properties. Researchers have investigated the biological activity of this compound and its derivatives, revealing promising results in assays related to enzyme inhibition and receptor binding.

The chemical stability and reactivity of N-(1,3-benzothiazol-5-yl)-3-methanesulfonylbenzamide make it an attractive candidate for catalytic applications. Recent studies have highlighted its ability to act as a ligand in transition metal-catalyzed reactions, facilitating selective transformations such as cross-couplings and reductions. These findings underscore its potential role in green chemistry and sustainable chemical processes.

From an environmental perspective, understanding the ecological impact of this compound is crucial for its responsible use. Studies on its biodegradation pathways and toxicity profiles are ongoing, with preliminary results indicating moderate environmental persistence under certain conditions. Regulatory frameworks are being developed to ensure safe handling and disposal practices for compounds like N-(1,3-benzothiazol-5-yl)-3-methanesulfonylbenzamide.

In conclusion, N-(1,3-benzothiazol-5-yl)-3-methanesulfonylbenzamide (CAS No. 941924-85-2) stands out as a multifaceted organic compound with diverse applications across various industries. Its unique structure, coupled with recent advancements in synthetic methods and functionalization strategies, positions it as a key player in modern material science and drug discovery efforts.